Cas no 849415-41-4 (3-(bromomethyl)-1,2,5-oxadiazole)
849415-41-4 structure
Product Name:3-(bromomethyl)-1,2,5-oxadiazole
CAS No:849415-41-4
MF:C3H3BrN2O
MW:162.972719430923
MDL:MFCD23704083
CID:1834821
PubChem ID:59217410
Update Time:2025-04-21
3-(bromomethyl)-1,2,5-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(bromomethyl)-1,2,5-oxadiazole
- EN300-817788
- CS-0078975
- SCHEMBL13090829
- D73995
- 849415-41-4
-
- MDL: MFCD23704083
- Inchi: 1S/C3H3BrN2O/c4-1-3-2-5-7-6-3/h2H,1H2
- InChI Key: ZLSXOKCLGJHIKN-UHFFFAOYSA-N
- SMILES: BrCC1C=NON=1
Computed Properties
- Exact Mass: 161.94288g/mol
- Monoisotopic Mass: 161.94288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 60.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38.9Ų
3-(bromomethyl)-1,2,5-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX23332-10g |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 10g |
$4820.00 | 2024-04-19 | |
| 1PlusChem | 1P01DTB8-50mg |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 50mg |
$354.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-100mg |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 100mg |
$515.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-250mg |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 250mg |
$710.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-500mg |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 500mg |
$1081.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-1g |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 1g |
$1369.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-2.5g |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 2.5g |
$2622.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-5g |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 5g |
$3851.00 | 2024-04-21 | |
| 1PlusChem | 1P01DTB8-10g |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 10g |
$5680.00 | 2024-04-21 | |
| A2B Chem LLC | AX23332-50mg |
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE |
849415-41-4 | 95% | 50mg |
$293.00 | 2024-04-19 |
3-(bromomethyl)-1,2,5-oxadiazole Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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